rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, cis
Overview
Description
Rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, cis (cis-MBCA) is a natural product that has been used in various scientific research applications. It is a chiral molecule, meaning it has two enantiomers, and the cis form is the most commonly used in research. Cis-MBCA has a variety of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. It has been studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative diseases, and metabolic disorders. The aim of
Scientific Research Applications
Cis-MBCA has been studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative diseases, and metabolic disorders. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects, and has been studied for its potential to inhibit tumor growth and metastasis. In addition, rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, cis has been studied for its potential to reduce oxidative stress and protect against neurodegenerative diseases such as Alzheimer's and Parkinson's. It has also been studied for its potential to reduce inflammation and improve metabolic health.
Mechanism of Action
Cis-MBCA has been shown to act on a variety of targets, including the enzyme cyclooxygenase-2 (COX-2), the nuclear factor kappa B (NF-κB) pathway, and the mitogen-activated protein kinase (MAPK) pathway. COX-2 is an enzyme that catalyzes the production of prostaglandins, which are involved in inflammation and pain. The NF-κB pathway is involved in the regulation of inflammation and the MAPK pathway is involved in the regulation of cell growth and differentiation. Cis-MBCA has been shown to inhibit the activity of these pathways, leading to reduced inflammation, pain, and tumor growth.
Biochemical and Physiological Effects
Cis-MBCA has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and tumor growth. It has also been shown to reduce oxidative stress and protect against neurodegenerative diseases such as Alzheimer's and Parkinson's. In addition, rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, cis has been shown to improve metabolic health by reducing blood glucose levels and cholesterol levels.
Advantages and Limitations for Lab Experiments
The use of rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, cis in laboratory experiments has several advantages. Cis-MBCA is a natural product, meaning it is readily available and has low toxicity. In addition, it is a chiral molecule, which makes it useful for studying enantioselective reactions. However, there are also some limitations to using rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, cis in laboratory experiments. For example, it is a relatively small molecule, which can make it difficult to study its effects in detail. In addition, it is not always easy to obtain pure rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, cis, which can make it difficult to obtain reliable results.
Future Directions
There are a variety of potential future directions for rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, cis research. These include further studies on its anti-inflammatory, analgesic, and anticonvulsant effects, as well as its potential to inhibit tumor growth and metastasis. In addition, further studies could be conducted on its ability to reduce oxidative stress and protect against neurodegenerative diseases. Other potential future directions include further studies on its ability to improve metabolic health, as well as its potential therapeutic applications in various diseases.
Synthesis Methods
Cis-MBCA can be synthesized via a variety of methods, including the Mitsunobu reaction, the Horner-Wadsworth-Emmons reaction, the Wittig reaction, and the Heck reaction. The Mitsunobu reaction involves the use of an organometallic reagent, such as a palladium-catalyzed reaction, to form a carbon-carbon bond between two molecules. The Horner-Wadsworth-Emmons reaction is a phosphonate-based reaction used to form a carbon-carbon bond between two molecules. The Wittig reaction is a phosphorus ylide-based reaction used to form a carbon-carbon bond between two molecules. Finally, the Heck reaction is a palladium-catalyzed reaction used to form a carbon-carbon bond between two molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, cis involves the synthesis of the starting material, 3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, followed by the introduction of the cis configuration through a diastereoselective reduction reaction.", "Starting Materials": [ "2-methyl-3-phenylpropanoic acid", "Sodium hydroxide", "Methanol", "Hydrochloric acid", "Sodium borohydride", "Acetic acid", "Sodium acetate", "Methanol", "Water" ], "Reaction": [ "1. 2-methyl-3-phenylpropanoic acid is reacted with sodium hydroxide in methanol to form the corresponding methyl ester.", "2. The methyl ester is hydrolyzed with hydrochloric acid to form 3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid.", "3. Sodium borohydride is added to a solution of the carboxylic acid in acetic acid to reduce the carbonyl group to an alcohol.", "4. The reaction mixture is quenched with sodium acetate and the product is extracted with methanol and water.", "5. The crude product is purified by recrystallization to obtain rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, cis." ] } | |
CAS RN |
2752192-48-4 |
Product Name |
rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, cis |
Molecular Formula |
C10H10O3 |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
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